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Compound of Interest

Compound Name: 2-Amino-6-nitrobenzoic acid

Cat. No.: B032574

An In-Depth Technical Guide to 2-Amino-6-nitrobenzoic Acid: Commercial Availability,
Synthesis, and Applications for Researchers

Introduction: The Profile of a Versatile Intermediate

2-Amino-6-nitrobenzoic acid (CAS No. 50573-74-5), also known as 6-nitroanthranilic acid, is
a light yellow crystalline powder that serves as a pivotal intermediate in various sectors of
chemical synthesis.[1][2] Its molecular structure, featuring both an amino and a nitro group on a
benzoic acid scaffold, provides a unique combination of reactivity and stability. This dual
functionality makes it an essential building block for constructing more complex molecules,
particularly in the development of pharmaceuticals, high-performance dyes, and specialized
polymers.[1] For researchers and drug development professionals, a thorough understanding
of its properties, availability, and handling is crucial for leveraging its full potential.

Table 1: Key Physicochemical Properties
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Property Value Source(s)
CAS Number 50573-74-5 [1][21[3]
Molecular Formula C7HeN20a4 [1][3]
Molecular Weight 182.14 g/mol [1]
Appearance Light yellow crystalline powder  [1]

Melting Point 180-186 °C (may decompose) [1][2]
Purity (Typical) >98% to 299% (HPLC) [11[2][3]

N Store at 0-8 °C in a dry, cool,
Storage Conditions ) [1114]
well-ventilated place

6-Nitroanthranilic acid, 6-Nitro-
Synonyms . T [1]
2-aminobenzoic acid

Commercial Availability and Sourcing

2-Amino-6-nitrobenzoic acid is readily available from a range of chemical suppliers, catering
to both small-scale research needs and large-scale industrial production.[5] Purity is a critical
parameter, with most reputable suppliers offering grades of 298% or >99%, typically verified by
High-Performance Liquid Chromatography (HPLC).[1][3] When sourcing this reagent, it is
imperative to request and review the Certificate of Analysis (CoA) to confirm its identity, purity,
and impurity profile, ensuring the integrity of subsequent experimental work.

Table 2: Selected Commercial Suppliers
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Supplier Purity Offered CAS Number Noted Offerings
Research and
Chem-Impex =>99% (HPLC) 50573-74-5 development
quantities.[1]
Offers custom
synthesis and
ChemScene >98% 50573-74-5 )
commercial
production services.[3]
N Distributes products
S Not specified, brand ) ]
J&K Scientific isted 50573-74-5 from various chemical
iste
brands.[6]
Covers gram-grade
Dayang Chem for research to bulk
99.00% 50573-74-5 , _ ,
(Hangzhou) industrial production.
[5]
) . Supplies in bulk
YiZzheng HaiFan ) -
] 98% min 50573-74-5 guantities (e.g., 25kg
Chemical
paper drums).[2]
Provides various
ALFA CHEMICAL 98% 50573-74-5 package sizes from

100g to bulk.[7]

Synthetic Pathways: From Precursors to Product

The synthesis of 2-Amino-6-nitrobenzoic acid is well-documented, with several established

routes. The choice of pathway often depends on the desired scale, cost of starting materials,

and required purity. A prevalent and efficient method involves the selective reduction of one

nitro group of 2,6-dinitrobenzoic acid.[8] This approach is favored for its high yields and the use

of relatively inexpensive and accessible reagents, making it suitable for large-scale synthesis.

[8]

Other notable synthetic strategies include:
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e Amination of a Halogenated Precursor: Reacting 2-chloro-6-nitrobenzoic acid with
concentrated ammonia at elevated temperatures, often in the presence of a copper catalyst.

[8]

o Hofmann Rearrangement: A multi-step process starting from 3-nitrophthalic anhydride, which
is converted to 3-nitro phthalimide, followed by a Hofmann degradation reaction.[8][9]

Figure 1: Synthesis via Selective Reduction
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Figure 1: Synthesis via Selective Reduction
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Core Applications in Scientific Research and
Development

The utility of 2-Amino-6-nitrobenzoic acid spans multiple scientific disciplines, driven by its
versatile chemical nature.

o Pharmaceutical Development: It is a crucial intermediate in the synthesis of various
pharmaceuticals, particularly anti-inflammatory and analgesic drugs.[1][6] Its structure serves
as a scaffold for creating more complex, biologically active compounds. While direct
applications are proprietary, related structures like 2-amino-6-nitrobenzothiazole are used to
develop potent enzyme inhibitors (e.g., MAO inhibitors) and compounds with antimicrobial or
anticancer properties, highlighting the value of the aminonitroaryl scaffold.[10][11][12]

» Dyes and Pigments: The compound is a precursor in the manufacture of azo dyes, which are
vital in the textile industry for producing vibrant and durable colors.[1][6]

o Material Science: It is employed in the formulation of advanced polymers and coatings. The
incorporation of the nitrobenzoic acid moiety can enhance properties such as thermal
stability and chemical resistance.[1][6]

¢ Analytical Chemistry: In the laboratory, it can function as a reagent in analytical methods,
including spectrophotometric analysis, to help detect and quantify other substances.[1][6]

Quality Control: Ensuring Purity and Identity

For any research or development application, verifying the purity and identity of starting
materials is a non-negotiable step. HPLC with UV detection is the standard method for the
guantitative analysis of 2-Amino-6-nitrobenzoic acid.

Experimental Protocol: HPLC-UV Analysis

This protocol is a representative method adapted from established procedures for similar
nitrobenzoic acid derivatives and serves as a robust starting point for quality control.[13]

1. Instrumentation and Materials:

o High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis detector.
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C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 um particle size).

Acetonitrile (HPLC grade).

Ultrapure water.

Trifluoroacetic acid (TFA).

2-Amino-6-nitrobenzoic acid reference standard (=98% purity).

Volumetric glassware, analytical balance, and 0.45 pum syringe filters.

. Preparation of Solutions:

Mobile Phase A: 0.1% (v/v) TFA in ultrapure water.

Mobile Phase B: 0.1% (v/v) TFA in acetonitrile.

Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard,
dissolve in, and bring to a final volume of 10 mL with the mobile phase (e.g., a 50:50 mixture
of A and B).

Working Standards: Prepare a calibration curve by diluting the stock solution to
concentrations ranging from 1 to 100 pg/mL.

. Chromatographic Conditions:

Flow Rate: 1.0 mL/min.

Injection Volume: 10 pL.

Detection Wavelength: 254 nm (or an optimal wavelength determined by UV scan).

Elution: Isocratic or gradient elution. A typical starting point is an isocratic mixture of 65%
Mobile Phase A and 35% Mobile Phase B.[13]

Column Temperature: 25 °C.

. Analysis Workflow:
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Filter all samples and standards through a 0.45 um filter before injection.

Inject the working standards to generate a calibration curve by plotting peak area versus
concentration.

Inject the sample solution.

Determine the concentration of 2-Amino-6-nitrobenzoic acid in the sample by comparing
its peak area to the calibration curve.
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Figure 2: HPLC-UV Quality Control Workflow
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Figure 2: HPLC-UV Quality Control Workflow

Safe Handling, Storage, and Disposal

Adherence to safety protocols is paramount when working with any chemical reagent. Based
on available Safety Data Sheets (SDS), 2-Amino-6-nitrobenzoic acid requires careful
handling.
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e Primary Hazards: The compound is classified as causing skin and eye irritation and may
cause respiratory irritation.[14][15] It may also be harmful if swallowed.[4]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or goggles, a lab coat, and chemical-resistant gloves.[4] All handling should be
performed in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[4]
[14]

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
location, away from incompatible materials such as strong oxidizing agents, strong acids,
and strong bases.[1][4][15] Some suppliers recommend refrigerated storage (0-8 °C).[1]

o Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.
Do not allow the product to enter drains.

Conclusion

2-Amino-6-nitrobenzoic acid stands out as a high-value chemical intermediate with broad
applicability in research and industry. Its commercial availability from numerous suppliers in
various grades and quantities ensures a reliable supply chain for scientists and developers. A
comprehensive understanding of its synthesis, analytical verification, and safe handling
procedures is essential for its effective and responsible use. As a foundational building block, it
continues to enable innovation in the creation of novel pharmaceuticals, advanced materials,
and functional chemical products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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